Cas no 1951441-06-7 (Ethyl 3-methyl-2H-benzo[b][1,4]oxazine-2-carboxylate)

Ethyl 3-methyl-2H-benzo[b][1,4]oxazine-2-carboxylate is a heterocyclic compound featuring a benzo-fused oxazine core with an ester functional group. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The ethyl ester moiety enhances solubility in organic solvents, facilitating further derivatization. The methyl substitution at the 3-position contributes to steric and electronic modulation, influencing reactivity in cyclization or substitution reactions. Its stable oxazine framework makes it suitable for constructing complex heterocyclic systems. The compound is typically utilized in medicinal chemistry for developing bioactive molecules due to its balanced lipophilicity and structural rigidity. Proper handling under inert conditions is recommended to preserve its integrity.

Ethyl 3-methyl-2H-benzo[b][1,4]oxazine-2-carboxylate structure

1951441-06-7 structure

Product Name:Ethyl 3-methyl-2H-benzo[b][1,4]oxazine-2-carboxylate

CAS No:1951441-06-7

MF:C₁₂H₁₃NO₃

MW:219.236523389816

CID:4630941

Update Time:2025-11-06

Ethyl 3-methyl-2H-benzo[b][1,4]oxazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- ETHYL 3-METHYL-2H-1,4-BENZOXAZINE-2-CARBOXYLATE
- Ethyl 3-methyl-2H-benzo[b][1,4]oxazine-2-carboxylate
- Inchi： 1S/C12H13NO3/c1-3-15-12(14)11-8(2)13-9-6-4-5-7-10(9)16-11/h4-7,11H,3H2,1-2H3
- InChI Key： ZMXWOKDTEWBXDI-UHFFFAOYSA-N
- SMILES： O1C2C=CC=CC=2N=C(C)C1C(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 301
XLogP3: 1.9
Topological Polar Surface Area: 47.9

Ethyl 3-methyl-2H-benzo[b][1,4]oxazine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AI43799-1g	Ethyl 3-methyl-2H-1,4-benzoxazine-2-carboxylate	1951441-06-7	97%	1g	$75.00	2024-04-20
A2B Chem LLC	AI43799-5g	Ethyl 3-methyl-2H-1,4-benzoxazine-2-carboxylate	1951441-06-7	97%	5g	$209.00	2024-04-20
1PlusChem	1P00I3P3-1g	Ethyl 3-methyl-2H-1,4-benzoxazine-2-carboxylate	1951441-06-7	97%	1g	$83.00	2025-02-28
1PlusChem	1P00I3P3-5g	Ethyl 3-methyl-2H-1,4-benzoxazine-2-carboxylate	1951441-06-7	97%	5g	$217.00	2025-02-28

Ethyl 3-methyl-2H-benzo[b][1,4]oxazine-2-carboxylate Related Literature

1. Empowering microfluidics by micro-3D printing and solution-based mineral coating†

Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
3. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

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4. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
5. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851

Additional information on Ethyl 3-methyl-2H-benzo[b][1,4]oxazine-2-carboxylate

Ethyl 3-methyl-2H-benzo[b][1,4]oxazine-2-carboxylate: A Comprehensive Overview

Ethyl 3-methyl-2H-benzo[b][1,4]oxazine-2-carboxylate, with the CAS number 1951441-06-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzoxazines, which are heterocyclic aromatic compounds containing both oxygen and nitrogen atoms in their structure. The presence of these heteroatoms imparts unique electronic properties to the molecule, making it a valuable candidate for various applications.

The molecular structure of Ethyl 3-methyl-2H-benzo[b][1,4]oxazine-2-carboxylate consists of a benzene ring fused with an oxazine ring system. The oxazine ring contains one oxygen atom and one nitrogen atom, arranged in a specific configuration that contributes to the compound's stability and reactivity. The substituents on the molecule, including the ethyl group and the methyl group, play a crucial role in determining its physical and chemical properties.

Recent studies have highlighted the potential of benzoxazines like Ethyl 3-methyl-2H-benzo[b][1,4]oxazine-2-carboxylate in advanced materials synthesis. For instance, researchers have explored their use in the development of high-performance polymers and composites. The ability of these compounds to undergo polymerization under specific conditions makes them ideal for applications in aerospace, automotive industries, and electronics.

In addition to their role in materials science, benzoxazines have also garnered attention in pharmaceutical research. The unique electronic properties of Ethyl 3-methyl-2H-benzo[b][1,4]oxazine-2-carboxylate suggest potential bioactivity, which could be harnessed for drug development. Recent experiments have demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, opening new avenues for therapeutic applications.

The synthesis of Ethyl 3-methyl-2H-benzo[b][1,4]oxazine-2-carboxylate involves a multi-step process that typically begins with the preparation of the corresponding benzene derivative. Advanced synthetic techniques, such as Suzuki coupling and Stille coupling reactions, have been employed to achieve high yields and purity levels. These methods not only ensure the quality of the final product but also contribute to the scalability of production processes.

From an environmental perspective, the synthesis and application of Ethyl 3-methyl-2H-benzo[b][1,4]oxazine-2-carboxylate align with sustainable chemistry principles. Researchers have developed green chemistry approaches to minimize waste generation and reduce energy consumption during production. Such practices are increasingly important as industries strive to adopt more eco-friendly manufacturing processes.

In conclusion, Ethyl 3-methyl-2H-benzo[b][1,4]oxazine-2-carboxylate represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and promising properties make it a focal point for ongoing research efforts. As advancements in synthetic methodologies and material science continue to unfold, this compound is poised to play an even more significant role in shaping future technologies.